(4-(4-Methyl-6-(p-tolylamino)pyrimidin-2-yl)piperazin-1-yl)(pyrimidin-2-yl)methanone

• IUPAC Name: [4-[4-methyl-6-(4-methylanilino)pyrimidin-2-yl]piperazin-1-yl]-pyrimidin-2-ylmethanone
• InChI: InChI=1S/C21H23N7O/c1-15-4-6-17(7-5-15)25-18-14-16(2)24-21(26-18)28-12-10-27(11-13-28)20(29)19-22-8-3-9-23-19/h3-9,14H,10-13H2,1-2H3,(H,24,25,26)
• InChI Key: WNSASHPARKGXKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC(=NC(=C2)C)N3CCN(CC3)C(=O)C4=NC=CC=N4
• Molecular Formula: C21H23N7O
• Molecular Weight: 389.5 g/mol

Description

(4-(4-Methyl-6-(p-tolylamino)pyrimidin-2-yl)piperazin-1-yl)(pyrimidin-2-yl)methanone is a useful research compound. Its molecular formula is C21H23N7O and its molecular weight is 389.463. The purity is usually 95%.
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Scientific Research Applications

Nonaqueous Capillary Electrophoresis

A study developed a nonaqueous capillary electrophoretic separation method for imatinib mesylate and related substances, including compounds with similar structural motifs. This method is significant for quality control in pharmaceuticals, demonstrating the compound's relevance in analytical chemistry applications (Ye et al., 2012).

Pharmacological Properties

Research on 4-piperazinopyrimidines bearing a methylthio substituent on the pyrimidine ring has shown a series of compounds with antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic properties. This highlights the potential therapeutic applications of structurally related compounds (Mattioda et al., 1975).

Metabolism and Pharmacokinetics

Studies on the metabolism and pharmacokinetics of compounds structurally related to the query compound have provided insights into their biotransformation in humans and their elimination pathways. For instance, the metabolism of flumatinib, a novel antineoplastic tyrosine kinase inhibitor, was extensively studied, revealing the main metabolic pathways after oral administration (Gong et al., 2010).

Antiproliferative Activity

Research on 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives against human cancer cell lines has demonstrated significant antiproliferative effects, suggesting potential applications in cancer therapy (Mallesha et al., 2012).

Antimicrobial Activity

Several studies have synthesized and evaluated the antimicrobial activity of new pyrimidinone and oxazinone derivatives, indicating the potential of structurally related compounds in developing new antimicrobial agents (Hossan et al., 2012).